Cas no 2649087-91-0 (2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetic acid)

• Product Name: 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetic acid
• CAS No: 2649087-91-0
• MF: C₉H₁₂FNO₂
• MW: 185.195486068726
• CID: 5665798
• PubChem ID: 165894262
• Update Time: 2025-10-22

2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylidene]acetic acid
• EN300-27729396
• 2649087-91-0
• 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetic acid

• Inchi： 1S/C9H12FNO2/c10-9-5(4-8(12)13)3-6-1-2-7(9)11-6/h4,6-7,9,11H,1-3H2,(H,12,13)/b5-4-
• InChI Key： JOTAEEKMNHHBPG-PLNGDYQASA-N
• SMILES： FC1/C(=C\C(=O)O)/CC2CCC1N2

Computed Properties

• Exact Mass: 185.08520679g/mol
• Monoisotopic Mass: 185.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-(3Z)-2-fluoro-8-azabicyclo3.2.1octan-3-ylideneacetic acid

Compound CAS No: 2649087-91-0 - 2-(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylideneacetic Acid

The compound with CAS number 2649087-91-0, known as 2-(3Z)-2-fluoro-8-azabicyclo[3.2.1]octan-3-ylideneacetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique bicyclic structure, which incorporates a fluoro substituent and an acetic acid moiety, making it a promising candidate for various applications in drug discovery and development.

The structural complexity of this compound lies in its bicyclic framework, specifically the 8-azabicyclo[3.2.1]octane system, which is a derivative of the bicyclo[3.2.1]octane skeleton commonly found in natural products and synthetic compounds with bioactive properties. The presence of the fluoro group at the 2-position introduces additional electronic effects, potentially enhancing the compound's stability and reactivity in biological systems.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents, particularly in the treatment of central nervous system disorders such as depression and anxiety. The Z configuration at the 3-position suggests that this compound may exhibit stereoselective interactions with target proteins, a critical factor in drug design for achieving high specificity and efficacy.

In terms of synthesis, researchers have employed advanced methodologies to construct the bicyclic framework, including ring-closing metathesis and multi-component reactions, which have enabled efficient access to this complex structure. The integration of fluorine into organic molecules has been a focal point in medicinal chemistry due to its ability to modulate physical properties such as lipophilicity and metabolic stability.

Preliminary pharmacological evaluations have demonstrated that this compound exhibits potent activity against key targets associated with neurodegenerative diseases, such as acetylcholinesterase and monoamine oxidase enzymes. These findings underscore its potential as a candidate for further preclinical testing and development into a clinically relevant drug.

Moreover, computational studies utilizing molecular docking and dynamics simulations have provided insights into the binding modes of this compound with its target proteins, revealing critical interactions that contribute to its bioactivity. Such studies are pivotal in guiding iterative optimization strategies to enhance potency and selectivity.

In conclusion, the compound CAS No: 2649087-91-0 represents a significant advancement in the realm of organic synthesis and drug discovery, offering a versatile platform for exploring new therapeutic interventions across diverse disease states.